8-(3-((4-fluorophenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(4-fluoroanilino)propyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21FN6O2/c1-11-12(2)26-15-16(24(3)19(28)23-17(15)27)22-18(26)25(11)10-4-9-21-14-7-5-13(20)6-8-14/h5-8,21H,4,9-10H2,1-3H3,(H,23,27,28)
• InChI Key: IXPZEPSVVGKNMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCNC4=CC=C(C=C4)F)N(C(=O)NC3=O)C)C
• Molecular Formula: C19H21FN6O2
• Molecular Weight: 384.4 g/mol

Description

8-(3-((4-fluorophenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C19H21FN6O2 and its molecular weight is 384.415. The purity is usually 95%.
BenchChem offers high-quality 8-(3-((4-fluorophenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3-((4-fluorophenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin Receptor Affinity and Phosphodiesterase Inhibition

One area of research application is in the synthesis and biological evaluation of fluorophenyl derivatives of imidazo[2,1-f]purine-2,4-dione, which have been tested for their serotonin receptor affinity and phosphodiesterase (PDE) inhibitor activity. A study by Zagórska et al. (2016) synthesized and evaluated a series of these compounds, identifying potent ligands for 5-HT1A and 5-HT7 serotonin receptors with weak inhibitory potencies for PDE4B and PDE10A. The findings suggest the potential of these compounds in antidepressant and anxiolytic applications, highlighting their significant role in understanding the molecular basis of depression and anxiety disorders (Zagórska et al., 2016).

Antiviral Activity

Imidazo[2,1-f]purine derivatives have also been explored for their antiviral properties. In a foundational work by Kim et al. (1978), the synthesis and evaluation of N-bridgehead guanine, guanosine, and guanosine monophosphate analogues of imidazo[1,2-a]-s-triazine demonstrated moderate activity against rhinoviruses at non-toxic dosage levels, indicating the relevance of these compounds in antiviral research (Kim et al., 1978).

A3 Adenosine Receptor Antagonism

Research on imidazo[2,1-f]purinones, particularly focusing on their role as A3 adenosine receptor antagonists, is another significant application. Baraldi et al. (2008) extended structure-activity relationship (SAR) studies on these compounds, evaluating the effect of different substitutions to improve potency and hydrophilicity. Their work contributes to understanding the binding disposition of these compounds to A3 receptors, which is crucial for designing new therapeutic agents targeting cardiovascular and inflammatory diseases (Baraldi et al., 2008).